Cas no 237429-62-8 (1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)-)

• Product Name: 1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)-
• CAS No: 237429-62-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 245496
• PubChem ID: 22459214
• Update Time: 2025-04-19

1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxaldehyde,2-(hydroxymethyl)-
• 1H-Benzimidazole-5-carboxaldehyde,2-(hydroxymethyl)- (9CI)
• SCHEMBL7649873
• 237429-62-8
• 2-(hydroxymethyl)-1H-benzo[d]imidazole-5-carbaldehyde

• Inchi： 1S/C9H8N2O2/c12-4-6-1-2-7-8(3-6)11-9(5-13)10-7/h1-4,13H,5H2,(H,10,11)
• InChI Key： AYLLGDTXYDIBQC-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=CC(C=O)=CC=2N1

Computed Properties

• Exact Mass: 175.05081
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66A^2

Experimental Properties

• PSA: 63.08